Cas no 175205-66-0 (3-(5-Bromothiophen-2-yl)isoxazole)

• Product Name: 3-(5-Bromothiophen-2-yl)isoxazole
• CAS No: 175205-66-0
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• CID: 111915
• PubChem ID: 2797173
• Update Time: 2025-04-18

3-(5-Bromothiophen-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromothiophen-2-yl)isoxazole
• 3-(5-bromothiophen-2-yl)-1,2-oxazole
• Isoxazole,3-(5-bromo-2-thienyl)-
• 3-(5-BROMO-2-THIENYL)ISOXAZOLE
• HMS562D22
• Isoxazole,3-(5-bromo-2-thienyl)
• 2-BROMO-5-(ISOXAZOL-3-YL)THIOPHENE
• MFCD00068167
• SCHEMBL2744787
• 175205-66-0
• Maybridge1_007304
• FT-0613700
• AKOS022181883
• DTXSID10383891

• MDL： MFCD00068167
• Inchi： 1S/C7H4BrNOS/c8-7-2-1-6(11-7)5-3-4-10-9-5/h1-4H
• InChI Key： BAZHUUDTRPSRLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CON=2)S1

Computed Properties

• Exact Mass: 228.92000
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 66-68°C
• PSA: 54.27000
• LogP: 3.16560
• Solubility: Not determined

3-(5-Bromothiophen-2-yl)isoxazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39